1691249-45-2

Zanubrutinib

In Stock

• CAS RN:
• 1691249-45-2

• Formula:
• C27H29N5O3

• InChI:
• InChI=1S/C27H29N5O3/c1-2-23(33)31-16-13-18(14-17-31)22-12-15-29-27-24(26(28)34)25(30-32(22)27)19-8-10-21(11-9-19)35-20-6-4-3-5-7-20/h2-11,18,22,29H,1,12-17H2,(H2,28,34)/t22-/m0/s1

• InChIKey:
• RNOAOAWBMHREKO-QFIPXVFZSA-N

• Zanubrutinib is a potent and covalent inhibitor of Bruton's tyrosine kinase (BTK;  IC50 = 0.3 nM). It is selective for BTK over a panel of 304 kinases at 1 μM but does inhibit EGFR, Tec, Blk, BMX, HER4, and TXK (IC50s = 0.62-33 nM). Zanubrutinib inhibits phosphorylation of BTK at Y233 (IC50 = 1.8 nM) in Ramos cells and reduces viability of REC-1 cells (IC50 = 0.36 nM). In vivo, zanubrutinib (2.5 and 7.5 mg/kg) reduces tumor volume in an OCI-LY10 diffuse large B cell lymphoma (DLBCL) mouse xenograft model.
  Zanubrutinib, aslo known as BGB-3111, is a potent and highly selective small molecule BTK inhibitor for the potential treatment of a variety of lymphomas. BGB-3111 selectively binds to and inhibits the activity of BTK and prevents the activation of the B-cell antigen receptor (BCR) signaling pathway. Zanubrutinib has CAS#1691249-45-2 which is the S-isomer.
  

((plusmn))-Zanubrutinib

• CAS RN:
• 1633350-06-7; 1691249-45-2

• Formula:
• C27H29N5O3

• InChI:
• InChI=1S/C27H29N5O3/c1-2-23(33)31-16-13-18(14-17-31)22-12-15-29-27-24(26(28)34)25(30-32(22)27)19-8-10-21(11-9-19)35-20-6-4-3-5-7-20/h2-11,18,22,29H,1,12-17H2,(H2,28,34)

• InChIKey:
• RNOAOAWBMHREKO-UHFFFAOYSA-N

• ((plusmn))-Zanubrutinib is a useful research compound. Its molecular formula is C27H29N5O3 and its molecular weight is 471.561. The purity is usually 95%.